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Compound of Interest

Compound Name: Benzoxazole, 2-ethyl-

CAS No.: 6797-13-3

Cat. No.: B3029488

Get Quote

The benzoxazole ring system, a bicyclic heterocycle consisting of a benzene ring fused to an

oxazole ring, represents a "privileged scaffold" in medicinal chemistry and materials science.[1]

[2] These structures are renowned for their diverse and potent biological activities, including

antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[3][4][5] As such,

benzoxazole derivatives are integral to numerous drug discovery programs and are found in

the core structure of approved pharmaceuticals like the non-steroidal anti-inflammatory drug

flunoxaprofen.[1]

This guide focuses on a fundamental member of this class: 2-ethyl-benzoxazole. While a

simple derivative, it serves as a critical building block and a model compound for understanding

the synthesis, characterization, and potential applications of more complex 2-substituted

benzoxazoles. For researchers, scientists, and drug development professionals, a thorough

grasp of its core properties is essential for leveraging its potential in the synthesis of novel

therapeutic agents and functional materials.
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2-Ethyl-benzoxazole is characterized by the stable aromatic benzoxazole core functionalized

with an ethyl group at the 2-position. This substitution pattern dictates its physical properties

and chemical reactivity. The core data for this compound are summarized below.

Property Value Source(s)

IUPAC Name 2-Ethyl-1,3-benzoxazole [6]

Synonyms Benzoxazole, 2-ethyl- [7]

CAS Number 6797-13-3 [6][7][8]

Molecular Formula C₉H₉NO [6][8]

Molecular Weight 147.18 g/mol [6][8]

Physical State Liquid (at STP) Inferred from[9]

Boiling Point 96-97 °C at 9 mmHg [8]

LogP (Octanol/Water) 2.18 [7]

SMILES CCC1=NC2=CC=CC=C2O1 [8]

InChIKey
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UHFFFAOYAO
[8]

Synthesis Methodology: A Validated Protocol
The construction of the 2-substituted benzoxazole ring is most commonly achieved through the

condensation and subsequent cyclization of a 2-aminophenol with a carboxylic acid or its

derivative.[3][10] This approach is reliable, versatile, and provides high yields of the desired

product.

Principle of Synthesis
The reaction proceeds via a two-step, one-pot mechanism. Initially, the 2-aminophenol and the

carboxylic acid (propanoic acid, in this case) form an intermediate amide through a

condensation reaction, typically facilitated by an acid catalyst and heat to remove water. This

intermediate then undergoes an intramolecular cyclodehydration, where the hydroxyl group of
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the original aminophenol attacks the amide carbonyl, eliminating a second molecule of water to

form the stable oxazole ring.

Visualized Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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